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Compound of Interest

Compound Name: Erbium-168

Cat. No.: B077572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

common Erbium compounds, including Erbium oxide, Erbium chloride, and Erbium fluoride.

The information is intended to support researchers, scientists, and drug development

professionals in maintaining a safe laboratory environment when working with these materials.

Toxicological Data
Erbium and its compounds are generally considered to have low to moderate toxicity. However,

as with all chemicals, appropriate handling procedures are necessary to minimize potential

health risks. The following table summarizes the available acute toxicity data for common

Erbium compounds.
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Compound
Chemical
Formula

CAS Number
Acute Toxicity
(Oral LD50)

Species

Erbium Oxide Er₂O₃ 12061-16-4 > 5000 mg/kg Rat

Erbium Chloride ErCl₃ 10138-41-7 4417 mg/kg Mouse

Erbium Fluoride ErF₃ 13760-83-3

No specific LD50

value has been

identified in the

reviewed

literature, but it is

classified as

acutely toxic if

swallowed.[1]

-

Hazard Identification and First Aid
General Handling Precautions:

Avoid inhalation of dust and fumes.[2]

Avoid contact with skin and eyes.[2]

Use in a well-ventilated area or with local exhaust ventilation.[3]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[4]

Routes of Exposure and Symptoms:

Inhalation: May cause respiratory tract irritation.[5]

Skin Contact: May cause mild skin irritation.[5]

Eye Contact: May cause eye irritation.[5]

Ingestion: May cause gastrointestinal irritation.[5] While erbium itself is considered slightly

toxic if ingested, its compounds are generally not.[6]
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First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention if symptoms persist.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Seek medical attention if irritation develops.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Continue rinsing and seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Experimental Protocols for Toxicological
Assessment
The toxicological data for Erbium compounds are typically determined using standardized

experimental protocols. The following are detailed methodologies for key toxicological

assessments.

Acute Oral Toxicity (LD50)
The acute oral toxicity is determined by the median lethal dose (LD50), which is the single dose

of a substance that causes the death of 50% of a group of test animals.

Methodology (Based on OECD Guideline 423):

Test Animals: Typically, young adult rats of a single sex (usually females) are used.

Housing and Feeding: Animals are housed in individual cages under standard laboratory

conditions (22 ± 3 °C, 30-70% humidity, 12-hour light/dark cycle) and have access to

standard laboratory diet and drinking water ad libitum.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula. The substance is typically dissolved or
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suspended in an appropriate vehicle (e.g., water, corn oil).

Dose Levels: A stepwise procedure is used with a starting dose level selected from a series

of fixed dose levels (5, 50, 300, 2000 mg/kg body weight). The starting dose is selected

based on any available information on the substance's toxicity.

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body

weight changes for at least 14 days after dosing.

Data Analysis: The LD50 is calculated based on the number of animal deaths at each dose

level using appropriate statistical methods.

Skin Irritation/Corrosion
This test determines the potential of a substance to cause reversible inflammatory changes to

the skin.

Methodology (Based on OECD Guideline 404):

Test Animals: Healthy young adult albino rabbits are used.

Test Substance Application: A small amount of the test substance (0.5 g of solid or 0.5 mL of

liquid) is applied to a small area of clipped skin on the back of the rabbit. The test site is then

covered with a gauze patch.

Exposure Duration: The exposure period is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is washed. The

skin is then observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Scoring: The degree of skin reaction is scored according to a standardized scale. The mean

scores for erythema and edema are calculated for each animal.

Classification: The substance is classified as an irritant or non-irritant based on the mean

scores.

Eye Irritation/Corrosion
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This test evaluates the potential of a substance to cause reversible or irreversible damage to

the eye.

Methodology (Based on OECD Guideline 405):

Test Animals: Healthy young adult albino rabbits are used.

Test Substance Instillation: A small amount of the test substance (0.1 mL of liquid or not

more than 0.1 g of solid) is instilled into the conjunctival sac of one eye of the rabbit. The

other eye remains untreated and serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation.

Scoring: The ocular reactions are scored according to a standardized scale.

Classification: The substance is classified based on the severity and reversibility of the eye

lesions.

Cellular and Molecular Toxicology
Recent studies have begun to elucidate the cellular and molecular mechanisms underlying the

toxicity of Erbium compounds, particularly in nanoparticle form.

Induction of Oxidative Stress and Apoptosis
Erbium oxide nanoparticles have been shown to induce cytotoxicity in human lymphoma cells.

The proposed mechanism involves the generation of reactive oxygen species (ROS), which

leads to DNA damage, mitochondrial dysfunction, and ultimately, apoptosis (programmed cell

death).[7] This process involves the dysregulation of key apoptotic and anti-apoptotic proteins.
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Figure 1. Erbium Oxide Nanoparticle Induced Cytotoxicity Pathway.

Immunotoxicity via ROS/NF-κB Pathway
Studies in zebrafish have demonstrated that Erbium exposure can induce immunotoxicity. This

is mediated through the generation of ROS and the subsequent activation of the NF-κB

(nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[8] This

pathway plays a crucial role in regulating immune responses. Erbium-induced ROS generation

leads to the activation of NF-κB, which in turn triggers an inflammatory response and impairs

immune cell function.
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Figure 2. Erbium-Induced Immunotoxicity Pathway.

Storage and Disposal
Storage:

Store in a cool, dry, well-ventilated area.[9]

Keep containers tightly closed when not in use.[9]

Store away from incompatible materials such as strong acids and oxidizing agents.[10]

Disposal:

Dispose of waste and residues in accordance with local, state, and federal regulations.
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Do not allow material to be released into the environment without proper governmental

permits.[9]

This guide provides a summary of the key safety and handling considerations for Erbium

compounds based on currently available information. It is essential for all personnel to review

the specific Safety Data Sheet (SDS) for the particular Erbium compound they are working with

and to follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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